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Compound of Interest

Compound Name: Butyl valerate

Cat. No.: B146188 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment.

Butyl valerate, a flammable liquid with a characteristic fruity odor, requires specific procedures

for its proper disposal to mitigate risks and comply with regulations. This guide provides

essential, step-by-step instructions for the safe disposal of butyl valerate.

Immediate Safety and Handling
Before initiating any disposal procedure, it is crucial to be aware of the immediate safety

hazards associated with butyl valerate. It is a flammable liquid and vapor, and its handling

requires appropriate personal protective equipment (PPE).[1][2]

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves. Butyl-rubber gloves with a thickness of 0.7 mm are

recommended for splash contact.

Eye/Face Protection: Use safety glasses with side-shields or goggles.[1] If there is a risk of

splashing, a face shield is also recommended.

Skin and Body Protection: Wear flame-retardant antistatic protective clothing.

Respiratory Protection: If working in an area with inadequate ventilation or where vapors

may be generated, use a full-face respirator with multi-purpose combination (US) or type
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ABEK (EN 14387) respirator cartridges.[3]

Handling and Storage:

Keep butyl valerate away from heat, sparks, open flames, and other ignition sources.[1][4]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[1][3]

Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

Use non-sparking tools and explosion-proof electrical equipment.[1][4]

Quantitative Data for Butyl Valerate
For quick reference, the following table summarizes key quantitative data for butyl valerate.

Property Value

Flash Point 67 °C (152.6 °F) - closed cup

Boiling Point 186 - 187 °C

Density 0.868 g/cm³ at 25 °C

Melting Point -92.8 °C

Water Solubility 83.87 mg/L at 25 °C

Source:[2][3][5]

Step-by-Step Disposal Procedure
The proper disposal of butyl valerate waste must be conducted in compliance with local,

regional, and national regulations.[1][3]

1. Waste Collection:

Collect waste butyl valerate in its original container or a suitable, labeled, and sealed

container.[1][3]
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Do not mix butyl valerate waste with other chemical waste.[3]

Label the waste container clearly as "Hazardous Waste: Butyl Valerate, Flammable Liquid."

2. Spill Response: In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.[3]

Eliminate Ignition Sources: Remove all sources of ignition from the immediate area.[1][3]

Containment: For small spills, contain the spillage using a non-combustible absorbent

material such as sand, earth, diatomaceous earth, or vermiculite.[1][3] For large spills, dike

the material to prevent it from spreading.[1]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, closed container for disposal.[1][3]

Cleaning: Clean the spill area thoroughly with soap and water.[3] All cleaning materials used

must also be disposed of as hazardous waste.

3. Final Disposal:

Offer surplus and non-recyclable solutions to a licensed disposal company.[3]

Dispose of the waste container and its contents in accordance with all applicable federal,

state, and local regulations.[1]

Handle uncleaned, empty containers as you would the product itself.[3] They should be

taken to an approved waste handling site for recycling or disposal.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of butyl valerate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b146188?utm_src=pdf-body
https://www.chemicalbook.com/msds/butyl-valerate.htm
https://www.benchchem.com/product/b146188?utm_src=pdf-body
https://www.chemicalbook.com/msds/butyl-valerate.htm
http://cdn.chemservice.com/product/msdsnew/External/English/NG-15437%20English%20SDS%20US.pdf
https://www.chemicalbook.com/msds/butyl-valerate.htm
http://cdn.chemservice.com/product/msdsnew/External/English/NG-15437%20English%20SDS%20US.pdf
https://www.chemicalbook.com/msds/butyl-valerate.htm
http://cdn.chemservice.com/product/msdsnew/External/English/NG-15437%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/NG-15437%20English%20SDS%20US.pdf
https://www.chemicalbook.com/msds/butyl-valerate.htm
https://www.chemicalbook.com/msds/butyl-valerate.htm
https://www.chemicalbook.com/msds/butyl-valerate.htm
http://cdn.chemservice.com/product/msdsnew/External/English/NG-15437%20English%20SDS%20US.pdf
https://www.chemicalbook.com/msds/butyl-valerate.htm
http://cdn.chemservice.com/product/msdsnew/External/English/NG-15437%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b146188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Disposal & Spill Response

Assess Hazards
(Flammable Liquid)

Wear Appropriate PPE
(Gloves, Goggles, Protective Clothing)

Spill Occurs

Collect Waste Butyl Valerate
in Labeled, Sealed Container

Store Waste in a Cool,
Well-Ventilated Area

No

Contain Spill with
Non-Combustible Absorbent

Yes

Collect Absorbed Material
in Labeled Container

Contact Licensed
Disposal Company

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Workflow for the safe disposal of butyl valerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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